Cas no 83004-15-3 (4-(Bromomethyl)-2-chloropyridineDISCONTINUED PLEASE SEE B994323)

4-(Bromomethyl)-2-chloropyridineDISCONTINUED PLEASE SEE B994323 structure
83004-15-3 structure
Product Name:4-(Bromomethyl)-2-chloropyridineDISCONTINUED PLEASE SEE B994323
CAS No:83004-15-3
MF:C6H5BrClN
MW:206.467599630356
MDL:MFCD07368895
CID:706726
PubChem ID:12954807
Update Time:2024-10-27

4-(Bromomethyl)-2-chloropyridineDISCONTINUED PLEASE SEE B994323 Chemical and Physical Properties

Names and Identifiers

    • 4-Bromomethyl-2-chloropyridine
    • 4-(Bromomethyl)-2-chloropyridine
    • Pyridine,4-(bromomethyl)-2-chloro-
    • 2-Chloro-4-bromomethylpyridine
    • 4-Brommethyl-2-chlor-pyridin
    • 4-BROMOMETHYL-2-CHLORO-PYRIDINE
    • Pyridine,4-(bromomethyl)-2-chloro
    • 4-(Bromomethyl)-2-chloropyridine (ACI)
    • 83004-15-3
    • DTXSID00513842
    • 2-chloro-4-(bromomethyl)pyridine
    • MFCD07368895
    • JNWWUDOYVBWQJP-UHFFFAOYSA-N
    • Pyridine, 4-(bromomethyl)-2-chloro-
    • SCHEMBL937707
    • AC-27368
    • EN300-1896652
    • AKOS015891862
    • 2-chloro-4-(bromomethyl)-pyridine
    • 4-(Bromomethyl)-2-chloropyridineDISCONTINUED PLEASE SEE B994323
    • MDL： MFCD07368895
    • Inchi： 1S/C6H5BrClN/c7-4-5-1-2-9-6(8)3-5/h1-3H,4H2
    • InChI Key： JNWWUDOYVBWQJP-UHFFFAOYSA-N
    • SMILES： ClC1C=C(CBr)C=CN=1

Computed Properties

  • Exact Mass: 204.92900
  • Monoisotopic Mass: 204.92939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 89.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.663
  • Boiling Point: 264.4°C at 760 mmHg
  • Flash Point: 113.7°C
  • Refractive Index: 1.59
  • PSA: 12.89000
  • LogP: 2.62990

4-(Bromomethyl)-2-chloropyridineDISCONTINUED PLEASE SEE B994323 Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(Bromomethyl)-2-chloropyridineDISCONTINUED PLEASE SEE B994323 Pricemore >>

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4-(Bromomethyl)-2-chloropyridineDISCONTINUED PLEASE SEE B994323 Production Method

Production Method 1

3678-62-4 3678-62-4
83004-15-3 83004-15-3
Reaction Conditions
1.1 Reagents: Benzoyl peroxide ,  N-Bromosuccinimide Solvents: Carbon tetrachloride ;  3 h, reflux
Reference
Generation and intermolecular additions of pyridylmethyl radicals
Ferjancic, Zorana; et al, Synthesis, 2008, (18), 2996-3008

Production Method 2

100704-10-7 100704-10-7
83004-15-3 83004-15-3
Reaction Conditions
1.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane ;  0 °C → rt
Reference
Novel bisphosphonate inhibitors of the human farnesyl pyrophosphate synthase
De Schutter, Joris W.; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(19), 5781-5786

Production Method 3

3678-62-4 3678-62-4
83004-15-3 83004-15-3
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ;  overnight, reflux
Reference
One-Pot Directed Alkylation/Deprotection Strategy for the Synthesis of Substituted Pyrrole[3,4-d]pyridazinones
Nair, Reji N.; et al, European Journal of Organic Chemistry, 2015, 2015(8), 1764-1770

Production Method 4

58481-11-1 58481-11-1
83004-15-3 83004-15-3
Reaction Conditions
1.1 Reagents: Sodium borohydride
1.2 Reagents: Dibromotriphenylphosphorane
Reference
Discovery of the first non-ATP competitive IGF-1R kinase inhibitors: Advantages in comparison with competitive inhibitors
Lesuisse, Dominique; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(8), 2224-2228

4-(Bromomethyl)-2-chloropyridineDISCONTINUED PLEASE SEE B994323 Raw materials

4-(Bromomethyl)-2-chloropyridineDISCONTINUED PLEASE SEE B994323 Preparation Products

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